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Compound of Interest

Compound Name: 2,6-Dichlorobenzamide-3,4,5-d3

Cat. No.: B12388527 Get Quote

An In-depth Technical Guide to 2,6-Dichlorobenzamide

This technical guide provides a comprehensive overview of the physical and chemical

properties, experimental protocols, and biological significance of 2,6-Dichlorobenzamide. The

information is intended for researchers, scientists, and professionals in drug development and

environmental science.

Core Properties of 2,6-Dichlorobenzamide
2,6-Dichlorobenzamide, often abbreviated as BAM, is a chemical compound belonging to the

benzamide class.[1] It is characterized by a benzene ring substituted with two chlorine atoms at

positions 2 and 6, and a carboxamide group at position 1.[1] At room temperature, it exists as a

white to off-white or pale cream crystalline solid or powder.[2][3][4]

Physical and Chemical Properties
The fundamental physical and chemical characteristics of 2,6-Dichlorobenzamide are

summarized below. These properties are crucial for its handling, application, and analysis in a

laboratory setting.
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Property Value Source(s)

Molecular Formula C₇H₅Cl₂NO [1][3][5]

Molecular Weight 190.03 g/mol [6][7]

CAS Number 2008-58-4 [2][3]

Appearance
White to pale cream crystals or

powder
[2][3][4]

Melting Point 195 - 204 °C [3][4][8]

Boiling Point ~335 °C (estimated) [8]

Density ~1.44 g/cm³ [8]

Water Solubility 2.7 g/L (20-25 °C) [1][8]

Organic Solvent Solubility
Soluble in ethanol and

dimethyl sulfoxide (DMSO)
[2]

Vapor Pressure 3.26 x 10⁻⁵ mmHg [1]

logP (Octanol/Water) 0.77 [8]

Spectral Data
Spectral data is essential for the structural elucidation and identification of 2,6-

Dichlorobenzamide. Key spectral characteristics are outlined in the following table.

Spectral Technique Key Features and Observations

¹H NMR Spectra available, typically run in Acetone-d6.[9]

¹³C NMR
Spectra available, typically run in Acetone-d6.

[10]

Infrared (IR) Spectroscopy
FTIR and Gas Phase spectra are available for

analysis.[1][5]

Mass Spectrometry (MS)
GC-MS data is available, showing characteristic

fragmentation patterns.[1][11]
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Experimental Protocols
This section details methodologies for the synthesis and analysis of 2,6-Dichlorobenzamide,

compiled from various sources.

Synthesis Protocol: Amidation of 2,6-Dichlorobenzoyl
Chloride
A common method for synthesizing 2,6-Dichlorobenzamide and its derivatives is through the

reaction of 2,6-dichlorobenzoyl chloride with an amine source, such as ammonium hydroxide or

a primary/secondary amine. The following is a generalized protocol based on standard amide

bond formation reactions.[12][13]

Materials:

2,6-Dichlorobenzoyl chloride

Ammonium hydroxide (28% aqueous solution) or appropriate primary/secondary amine

Dioxane or another suitable anhydrous solvent (e.g., Dichloromethane)

Tertiary amine base (e.g., DIPEA), if using a primary/secondary amine salt

Anhydrous sodium sulfate

Round-bottom flask, stirrer, dropping funnel, separatory funnel, rotary evaporator

Procedure:

In a round-bottom flask, dissolve the primary or secondary amine (1.0 - 1.2 eq) and a tertiary

amine base (1.5 eq) in an anhydrous solvent. If using ammonium hydroxide, it can be used

in excess.

Cool the solution to 0 °C in an ice bath with continuous stirring.

Dissolve 2,6-dichlorobenzoyl chloride (1.0 eq) in the same anhydrous solvent and add it

dropwise to the cooled amine solution.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.researchgate.net/publication/378284725_Synthesis_of_26-dichloro-benzamides_for_evaluation_antimicrobial_and_disinfectant_activity_Part-I
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Synthesis_of_Amides_using_2_5_6_Trichloronicotinoyl_Chloride.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12388527?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


After the addition is complete, allow the reaction mixture to warm to room temperature and

continue stirring for 2-16 hours. Reaction progress can be monitored by Thin Layer

Chromatography (TLC).

Upon completion, transfer the mixture to a separatory funnel.

Extract the product with a suitable organic solvent like dichloromethane.

Combine the organic layers and dry over anhydrous sodium sulfate.

Filter off the drying agent and concentrate the organic phase under reduced pressure using a

rotary evaporator to yield the crude 2,6-Dichlorobenzamide product.

The product can be further purified by recrystallization from a suitable solvent like benzene.

[14]

Analytical Protocol: Determination in Soil Samples
The following protocol outlines a method for the extraction and analysis of 2,6-

Dichlorobenzamide from soil samples, based on an environmental chemistry method.[15]

Materials:

Soil sample

Hexane, Acetone, Ethyl acetate

Ammonium chloride solution

Saturated KMnO₄ solution, Solid Na₂S₂O₅

Wrist-action shaker, Suction flasks, Separatory funnels, Rotary film evaporator

Gas Chromatograph with an electron capture detector (GC-ECD)

Procedure:

Extraction:
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Extract a soil sample with a 50:50 mixture of hexane:acetone and an ammonium chloride

solution using a wrist-action shaker.

Filter the extract. Add water and salt to the filtrate and transfer to a separatory funnel.

Save the upper hexane layer. The aqueous layer is then extracted twice more with

hexane. These hexane extracts primarily contain the parent compound, dichlobenil.

The remaining aqueous layer is then extracted three times with ethyl acetate. The

combined ethyl acetate extracts contain the 2,6-Dichlorobenzamide.

Cleanup:

The combined ethyl acetate extract is subjected to a cleanup step, such as using an

alumina column or Gel Permeation Chromatography (GPC).

Concentration & Analysis:

Evaporate the cleaned extract to dryness using a rotary evaporator.

Quantitatively transfer the residue to a volumetric flask using ethyl acetate and dilute to

the final volume.

Analyze the sample by Gas Chromatography with an electron capture detector (GC-ECD),

typically using a 3% OV-225 column. The method sensitivity is reported to be 0.01 mg/kg.

[15]

Biological and Environmental Significance
2,6-Dichlorobenzamide is most notable as a major and persistent degradation product of the

herbicides dichlobenil (2,6-dichlorobenzonitrile) and chlorthiamid.[8] Due to its stability and

water solubility, it is a prominent groundwater contaminant frequently detected in monitoring

studies.[16][17]

Environmental Fate and Degradation
BAM is formed primarily in soil from its parent herbicides and can leach into groundwater,

where it is considered stable.[8] While highly recalcitrant, certain microorganisms, such as
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Aminobacter sp. MSH1, are capable of degrading BAM.[18] This microbial degradation

pathway is a subject of significant research for potential bioremediation applications in drinking

water treatment.[18]

2,6-Dichlorobenzamide
(BAM)

Amidase (BbdA)
in Aminobacter sp. MSH1

2,6-Dichlorobenzoic Acid
(2,6-DCBA)

Hydrolysis Further Degradation
(Pathway under investigation)

Click to download full resolution via product page

Initial step in the microbial degradation of 2,6-Dichlorobenzamide (BAM).

Role in Drug Discovery
Beyond its environmental relevance, the 2,6-dichlorobenzamide scaffold has been utilized in

medicinal chemistry. It has served as a core headgroup in the structure-based design of potent

and selective small-molecule inhibitors of α5β1 integrin, which are being investigated for

asthma therapy.[19] The chemical structure allows for modifications to explore structure-activity

relationships (SAR) for developing new therapeutic agents.[19]

Visualization of Workflows
Graphical representations of experimental and logical processes can clarify complex

procedures and relationships.
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Reactants Preparation

Reaction

Workup & Purification

Amine Solution
(e.g., NH4OH in Dioxane)

Cool to 0°C

2,6-Dichlorobenzoyl Chloride
Solution

Slow Dropwise Addition

Stir at Room Temp
(2-16h)

Solvent Extraction
(e.g., DCM)

Dry Organic Layer
(Na2SO4)

Concentrate
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Recrystallization
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Generalized workflow for the synthesis of 2,6-Dichlorobenzamide.
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Soil Sample

Solvent Extraction
(Hexane/Acetone -> Ethyl Acetate)

Liquid-Liquid Partitioning

Column Cleanup
(e.g., Alumina)

Ethyl Acetate Fraction
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Experimental workflow for the analysis of BAM in soil.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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